Cas no 1627181-44-5 (1-(2-ethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(2-ethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1627181-44-5
• MF: C₁₃H₂₃BN₂O₃
• MW: 266.144323587418
• CID: 4702557
• Update Time: 2025-09-23

1-(2-ethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethoxy-ethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• ZGOQBMUTSAIQEU-UHFFFAOYSA-N
• 1-(Ethoxyethyl)-4-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1-(2-Ethoxyethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1-(2-ethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• Inchi： 1S/C13H23BN2O3/c1-6-17-8-7-16-10-11(9-15-16)14-18-12(2,3)13(4,5)19-14/h9-10H,6-8H2,1-5H3
• InChI Key： ZGOQBMUTSAIQEU-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CCOCC)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 296
• Topological Polar Surface Area: 45.5

Additional information on 1-(2-ethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Research Brief on 1-(2-ethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 1627181-44-5)

The compound 1-(2-ethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 1627181-44-5) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic acid derivative is a key intermediate in the synthesis of bioactive molecules, particularly in the context of Suzuki-Miyaura cross-coupling reactions, which are widely used in the pharmaceutical industry to construct complex molecular architectures.

Recent studies have highlighted the utility of this compound in the development of novel kinase inhibitors. Kinases are a major target class in drug discovery, and the boronic acid moiety in this compound allows for efficient coupling with various aryl halides, enabling the rapid generation of diverse compound libraries. Researchers have successfully employed this compound in the synthesis of potent and selective inhibitors for kinases such as EGFR and BTK, which are implicated in various cancers and inflammatory diseases.

In addition to its role in kinase inhibitor development, 1-(2-ethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has been explored in the context of proteolysis-targeting chimeras (PROTACs). PROTACs are a promising therapeutic modality that leverages the ubiquitin-proteasome system to degrade target proteins. The boronic acid functionality of this compound has been utilized to link target-binding warheads with E3 ligase ligands, facilitating the design of PROTACs with enhanced potency and selectivity.

Recent synthetic methodologies have also focused on improving the efficiency and scalability of producing this compound. Advances in catalytic systems and reaction conditions have enabled higher yields and purity, making it more accessible for large-scale pharmaceutical applications. Furthermore, computational studies have provided insights into the reactivity and stability of this compound, aiding in the optimization of its use in complex synthetic routes.

In conclusion, 1-(2-ethoxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 1627181-44-5) represents a versatile and valuable building block in medicinal chemistry. Its applications in kinase inhibitor development, PROTAC design, and other therapeutic areas underscore its importance in modern drug discovery. Ongoing research continues to explore its potential, with a focus on expanding its utility and improving synthetic accessibility.